Cas no 56542-63-3 (3-cyano-N-propylbenzene-1-sulfonamide)

• Product Name: 3-cyano-N-propylbenzene-1-sulfonamide
• CAS No: 56542-63-3
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 1081470
• PubChem ID: 8470434
• Update Time: 2025-08-04

3-cyano-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-N-propylbenzenesulfonamide
• 3-Cyan-benzolsulfonsaeure-propylamid
• 3-cyano-benzenesulfonic acid propylamide
• 3-cyano-N-propylbenzene-1-sulfonamide
• DTXSID60429172
• AKOS000195308
• SB79954
• 56542-63-3
• DB-366402
• EN300-1453461
• CS-0298013
• SCHEMBL12953965

• Inchi： 1S/C10H12N2O2S/c1-2-6-12-15(13,14)10-5-3-4-9(7-10)8-11/h3-5,7,12H,2,6H2,1H3
• InChI Key： ANKGIYWHSRXDTE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C#N)C=1)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 224.06200
• Monoisotopic Mass: 224.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.269
• Boiling Point: 376.473°C at 760 mmHg
• Flash Point: 181.485°C
• Refractive Index: 1.566
• PSA: 78.34000
• LogP: 2.71828

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides